2-[2-[[(2-Bromophenoxy)-ethoxyphosphinothioyl]amino]ethyl]isoindole-1,3-dione

• Molecular Formula: C18H18BrN2O4PS
• Molecular Weight: 469.3 g/mol
• IUPAC Name: 2-[2-[[(2-bromophenoxy)-ethoxyphosphinothioyl]amino]ethyl]isoindole-1,3-dione
• InChI: InChI=1S/C18H18BrN2O4PS/c1-2-24-26(27,25-16-10-6-5-9-15(16)19)20-11-12-21-17(22)13-7-3-4-8-14(13)18(21)23/h3-10H,2,11-12H2,1H3,(H,20,27)
• InChI Key: WBARMRINRVSPSG-UHFFFAOYSA-N
• SMILES: CCOP(=S)(NCCN1C(=O)C2=CC=CC=C2C1=O)OC3=CC=CC=C3Br

Description

2-[2-[[(2-Bromophenoxy)-ethoxyphosphinothioyl]amino]ethyl]isoindole-1,3-dione is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a derivative of isoindole-1,3-dione and is synthesized using a specific method.

Scientific Research Applications

2-[2-[[(2-Bromophenoxy)-ethoxyphosphinothioyl]amino]ethyl]isoindole-1,3-dione has potential applications in various fields of scientific research. It has been studied for its anti-inflammatory and anti-cancer properties. The compound has also been investigated for its potential as a fluorescent probe for imaging applications. Additionally, this compound has been studied for its potential as a drug-delivery system.

Mechanism of Action

The mechanism of action of 2-[2-[[(2-Bromophenoxy)-ethoxyphosphinothioyl]amino]ethyl]isoindole-1,3-dione is not fully understood. However, it has been suggested that the compound may exert its anti-inflammatory and anti-cancer effects by inhibiting specific enzymes involved in these processes. Additionally, the compound may act as a fluorescent probe by binding to specific proteins or molecules within cells.
Biochemical and Physiological Effects:
Studies have shown that this compound has anti-inflammatory and anti-cancer effects. The compound has been shown to inhibit the production of inflammatory cytokines and to induce apoptosis in cancer cells. Additionally, this compound has been shown to have minimal toxicity in vitro.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[2-[[(2-Bromophenoxy)-ethoxyphosphinothioyl]amino]ethyl]isoindole-1,3-dione in lab experiments is its potential as a fluorescent probe. The compound has been shown to have high selectivity and sensitivity for specific proteins or molecules within cells. Additionally, the compound has minimal toxicity in vitro, making it a suitable candidate for further study.
One limitation of using this compound in lab experiments is its limited solubility in water. This can make it difficult to work with the compound in certain experimental conditions. Additionally, the compound is relatively expensive, which may limit its use in certain research projects.

Future Directions

For research on 2-[2-[[(2-Bromophenoxy)-ethoxyphosphinothioyl]amino]ethyl]isoindole-1,3-dione include further investigation of its anti-inflammatory and anti-cancer properties. Additionally, the compound's potential as a drug-delivery system should be explored further. Further studies should also investigate the compound's mechanism of action and its potential as a fluorescent probe for imaging applications. Finally, efforts should be made to improve the compound's solubility in water to make it more accessible for use in lab experiments.
In conclusion, this compound is a chemical compound with potential applications in various fields of scientific research. Its anti-inflammatory and anti-cancer properties, as well as its potential as a fluorescent probe, make it an interesting candidate for further study. While the compound has limitations, efforts should be made to explore its potential in drug-delivery systems and to improve its solubility in water.

Synthesis Methods

The synthesis of 2-[2-[[(2-Bromophenoxy)-ethoxyphosphinothioyl]amino]ethyl]isoindole-1,3-dione involves the reaction between isoindole-1,3-dione and 2-[2-[[(2-Bromophenoxy)-ethoxyphosphinothioyl]amino]ethyl]amine. The reaction is carried out in the presence of a catalyst such as triethylamine or pyridine. The yield of the synthesis process is dependent on the reaction conditions and the purity of the starting materials.